Cas no 70907-67-4 (2-[2-(4-cyclohexylphenoxy)ethyl]-5-methyl-4,5-dihydro-1H-imidazol-1-ium chloride)

• Product name: 2-[2-(4-cyclohexylphenoxy)ethyl]-5-methyl-4,5-dihydro-1H-imidazol-1-ium chloride
• CAS No: 70907-67-4
• MF: C₁₈H₂₇ClN₂O
• MW: 322.872783899307
• CID: 1747387
• PubChem ID: 51205

2-[2-(4-cyclohexylphenoxy)ethyl]-5-methyl-4,5-dihydro-1H-imidazol-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-cyclohexylphenoxy)ethyl]-5-methyl-4,5-dihydro-1H-imidazol-1-ium chloride
• 2-IMIDAZOLINE, 2-(1-(p-CYCLOHEXYLPHENOXY)ETHYL)-5-METHYL-, HYDROCHLORIDE
• MG 18581
• 70907-67-4
• 1-(4-Cyclohexylphenoxy)-1-(5-methyl-2-imidazolinyl)ethane hydrochloride

• Inchi： InChI=1S/C18H26N2O.ClH/c1-14-13-19-18(20-14)11-12-21-17-9-7-16(8-10-17)15-5-3-2-4-6-15;/h7-10,14-15H,2-6,11-13H2,1H3,(H,19,20);1H
• InChI Key： WRCFGSHNBOLEIR-UHFFFAOYSA-N
• SMILES： CC1CN=C([NH2+]1)CCOC2=CC=C(C=C2)C3CCCCC3.[Cl-]

Computed Properties

• Exact Mass: 294.97
• Monoisotopic Mass: 322.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 35.69